15(S)-Latanoprost

• Molecular Formula: C26H40O5
• Molecular Weight: 432.6 g/mol
• InChI: InChI=1S/C26H40O5/c1-19(2)31-26(30)13-9-4-3-8-12-22-23(25(29)18-24(22)28)17-16-21(27)15-14-20-10-6-5-7-11-20/h3,5-8,10-11,19,21-25,27-29H,4,9,12-18H2,1-2H3/b8-3+/t21-,22-,23-,24+,25-/m1/s1
• InChIKey: GGXICVAJURFBLW-QKMKSKRWSA-N

15(S)-Latanoprost (CAS 145773-22-4), also referred to as 15-epi Latanoprost, is a stereoisomer of the prostaglandin F2α (PGF2α) analog latanoprost, distinguished by the inversion of the hydroxyl group at carbon 15 from the natural (R) configuration to the (S) configuration. It is a synthetic organic compound (C26H40O5, MW 432.59) primarily encountered as a process-related impurity in bulk latanoprost drug substance, typically present at levels of 0.1–1% in commercial preparations.

15(S)-Latanoprost: Procurement-Relevant Identity, Impurity Status, and Baseline Pharmacologic Activity

15(S)-Latanoprost (CAS 145773-22-4), also referred to as 15-epi Latanoprost, is a stereoisomer of the prostaglandin F2α (PGF2α) analog latanoprost, distinguished by the inversion of the hydroxyl group at carbon 15 from the natural (R) configuration to the (S) configuration . It is a synthetic organic compound (C26H40O5, MW 432.59) primarily encountered as a process-related impurity in bulk latanoprost drug substance, typically present at levels of 0.1–1% in commercial preparations . As a free acid (the active form following esterase-mediated hydrolysis of its isopropyl ester prodrug), 15(S)-latanoprost acts as an agonist at the prostanoid FP receptor, though with substantially reduced potency relative to the 15(R)-diastereomer . The compound is supplied commercially as an analytical reference standard or solution for research use, with typical purity specifications of ≥95–≥98% .

Workflow

Chiral impurity profiling & forced degradation studies

Selection

Certified stereochemical identity (15(S)-epimer)

Use Context

USP/EP system suitability & ANDA/NDA submissions

15(S)-Latanoprost Is Not a Functional Substitute: Why Stereochemistry at C15 Dictates Selection Decisions

Within the latanoprost pharmacophore, the stereochemical configuration at C15 is a critical determinant of FP receptor activation and, consequently, intraocular pressure (IOP)-lowering efficacy. The clinically approved drug substance, latanoprost, is exclusively the 15(R)-diastereomer (CAS 130209-82-4); the 15(S)-epimer exhibits a marked reduction in receptor binding affinity and functional agonist activity [1]. Direct substitution of 15(R)-latanoprost with 15(S)-latanoprost in a research or analytical context would therefore yield non-equivalent pharmacological outcomes and invalid comparative data . Furthermore, 15(S)-latanoprost is an established impurity in latanoprost drug substance and finished products, making its accurate quantification essential for pharmaceutical quality control, regulatory compliance, and forced degradation studies—roles for which the 15(R)-isomer cannot substitute [2]. The quantitative evidence presented in Section 3 delineates the specific, measurable differences that govern appropriate procurement and application.

Target

15(S)-Latanoprost

USP/EP impurity reference standard; chromatographic retention time marker

Substitute

Latanoprost / other PGAs

Structurally distinct active agents; different chromatographic profiles

Substitution invalidates pharmacopeial system suitability and retention time identification, compromising ANDA/NDA impurity method packages.

• [1] ChemicalBook. Latanoprost (CAS 130209-82-4) Description. View Source
• [2] Kowalska A, et al. Developing a Chromatographic Method for Quantifying Latanoprost and Related Substances in Glaucoma Treatments. Pharmaceuticals. 2025; 18(5):619. View Source

15(S)-Latanoprost: Head-to-Head Quantitative Differentiation Data for Scientific Selection

FP Receptor Binding Affinity: 15(S)-Latanoprost Exhibits ~6.7-Fold Lower Affinity than 15(R)-Latanoprost Free Acid in Feline Iris Sphincter Assay

In a direct comparative FP receptor binding assay using cat iris sphincter muscle, the free acid form of 15(S)-latanoprost demonstrated an IC50 of 24 nM, whereas the free acid form of the clinically active 15(R)-latanoprost exhibited an IC50 of 3.6 nM . This represents an approximately 6.7-fold reduction in binding affinity for the 15(S)-epimer relative to the 15(R)-diastereomer under identical experimental conditions.

FP receptor binding affinity (IC50)

Head-to-head

24 nM 15(S)-latanoprost free acid

3.6 nM latanoprost free acid

~6.7-fold lower affinity; validates stereochemical specificity for impurity standard selection

Assay: cat iris sphincter muscle

Evidence Dimension	FP receptor binding affinity (IC50)
Target Compound Data	24 nM (free acid form)
Comparator Or Baseline	15(R)-Latanoprost free acid: 3.6 nM
Quantified Difference	~6.7-fold lower affinity for 15(S)-latanoprost
Conditions	FP receptor binding assay, cat iris sphincter muscle, free acid forms tested

Why This Matters

This direct, quantitative comparison establishes the profound stereospecificity of FP receptor recognition, confirming that 15(S)-latanoprost cannot serve as a functional surrogate for 15(R)-latanoprost in any assay requiring authentic pharmacologic activity.

In Vivo IOP Reduction: 15(S)-Latanoprost Demonstrates Only ~27% of the Ocular Hypotensive Efficacy of 15(R)-Latanoprost in Non-Human Primates

Topical administration of 15(S)-latanoprost (3 µg/eye) in normotensive cynomolgus monkeys produced a modest reduction in intraocular pressure (IOP) of 1 mmHg . Under comparable experimental conditions, the same dose (3 µg/eye) of 15(R)-latanoprost (the active pharmaceutical ingredient) typically achieves an IOP reduction of approximately 3.7 mmHg [1]. This corresponds to 15(S)-latanoprost exhibiting only ~27% of the IOP-lowering efficacy of the 15(R)-diastereomer.

In vivo IOP reduction

Cross-study

~1 mmHg

3 µg dose, normotensive monkey

Minimal IOP effect confirms pharmacological inactivity; supports analytical-only use

Latanoprost produced significant IOP reduction in glaucomatous model

Evidence Dimension	Reduction in intraocular pressure (IOP)
Target Compound Data	1 mmHg reduction (3 µg/eye)
Comparator Or Baseline	15(R)-Latanoprost: ~3.7 mmHg reduction (3 µg/eye)
Quantified Difference	15(S)-latanoprost achieves ~27% of 15(R)-latanoprost efficacy
Conditions	Topical administration, 3 µg/eye dose, normotensive cynomolgus monkeys

Why This Matters

For researchers modeling glaucoma therapeutics or conducting in vivo pharmacology studies, this data quantifies the expected efficacy deficit of the 15(S)-isomer, enabling accurate experimental design and interpretation of IOP outcomes.

• [1] Stjernschantz J, Resul B. Phenyl substituted prostaglandin analogs for glaucoma treatment. Drugs of the Future. 1992; 17(8):691-704. (Referenced IOP data for latanoprost). View Source

Analytical Chromatography: 15(S)-Latanoprost Is Resolved as a Distinct Peak from 15(R)-Latanoprost in Validated Stability-Indicating HPLC Methods

A validated, stability-indicating HPLC method utilizing a combined chiral and cyano stationary phase system successfully achieves baseline resolution of 15(S)-latanoprost from the active 15(R)-latanoprost peak, as well as from other related substances including the latanoprost enantiomer and 5,6-trans latanoprost [1]. The method demonstrated linearity for latanoprost in the range of 40–60 µg/mL and for related substances in the range of 0.05–2.77 µg/mL, with a correlation coefficient (r) of 0.999 [2]. This analytical capability enables the precise quantification of 15(S)-latanoprost as an impurity in latanoprost drug substance and finished ophthalmic formulations, a task that is not achievable with non-chiral or non-optimized methods.

Regulatory identity

Class-level inference

USP Latanoprost Related Compound B / EP Latanoprost Impurity E

Mandatory for impurity profiling per ICH Q3A/Q3B guidelines

0.1–1% impurity in latanoprost bulk drug

Evidence Dimension	Chromatographic resolution and method linearity
Target Compound Data	Resolved as a discrete peak; linear quantitation range 0.05–2.77 µg/mL (for related substances)
Comparator Or Baseline	Non-optimized methods: co-elution with latanoprost or other impurities
Quantified Difference	Baseline resolution achieved; method linearity r=0.999
Conditions	Combined chiral and cyano column HPLC, reverse-phase gradient elution, UV detection at 210 nm

Why This Matters

This validated separation is essential for pharmaceutical quality control laboratories performing impurity profiling, forced degradation studies, and stability testing of latanoprost-containing products, ensuring compliance with regulatory specifications for related substances.

• [1] Kowalska A, et al. Developing a Chromatographic Method for Quantifying Latanoprost and Related Substances in Glaucoma Treatments. Pharmaceuticals. 2025; 18(5):619. View Source
• [2] Kowalska A, et al. Method linearity data: r=0.999 for latanoprost (40–60 µg/mL) and related substances (0.05–2.77 µg/mL). Pharmaceuticals. 2025. View Source

Impurity Prevalence: 15(S)-Latanoprost Is Consistently Present at 0.1–1% in Commercial Latanoprost Bulk Drug Substance

The 15(S)-isomer of latanoprost is a known process-related impurity that occurs at a concentration range of 0.1% to 1% in most commercial preparations of latanoprost bulk drug product . This prevalence necessitates the use of a certified 15(S)-latanoprost reference standard for accurate identification, quantification, and control of this specific impurity in accordance with pharmacopoeial and ICH guidelines. In contrast, the active 15(R)-latanoprost is the primary component with a typical purity specification of ≥99% for pharmaceutical use.

Purity & stereochemistry

Supporting evidence

≥95% (HPLC), 5 defined stereocenters, includes 15(S) configuration

Enables accurate calibration for HPLC/LC-MS impurity quantification

Storage: −20°C, methyl acetate solution

Evidence Dimension	Occurrence as an impurity in latanoprost bulk drug
Target Compound Data	0.1–1% w/w (typical range)
Comparator Or Baseline	15(R)-Latanoprost (active pharmaceutical ingredient): ≥99% purity
Quantified Difference	15(S)-latanoprost is a minor but consistently present impurity component
Conditions	Commercial latanoprost bulk drug substance; analytical impurity profiling

Why This Matters

Procurement of 15(S)-latanoprost as a reference standard is mandatory for any analytical laboratory tasked with the quality control, batch release, or stability monitoring of latanoprost active pharmaceutical ingredient (API) or finished drug products.

15(S)-Latanoprost: High-Impact Research and Industrial Application Scenarios Driven by Differential Data

Pharmaceutical Quality Control: Impurity Quantification in Latanoprost Drug Substance and Ophthalmic Formulations

Analytical laboratories within pharmaceutical manufacturing and contract research organizations (CROs) require a certified 15(S)-latanoprost reference standard to develop, validate, and execute quantitative impurity assays. As documented in Section 3, 15(S)-latanoprost is a process-related impurity present at 0.1–1% in latanoprost bulk drug substance . Accurate quantification is essential for compliance with ICH Q3A/Q3B guidelines on impurities in new drug substances and products, and for demonstrating batch-to-batch consistency. The validated chiral HPLC method capable of resolving 15(S)-latanoprost from the 15(R)-active peak enables precise determination of impurity levels in both API and finished ophthalmic solutions [1].

Forced Degradation and Stability Studies: Monitoring Stereochemical Integrity Under Stress Conditions

Stability-indicating methods must reliably separate and quantify degradation products, including stereoisomers formed via epimerization at the C15 position. The availability of a pure 15(S)-latanoprost standard is critical for identifying and quantifying this specific degradant in forced degradation studies (e.g., exposure to heat, light, pH extremes) . The data from Section 3 confirms that 15(S)-latanoprost is a known degradant and impurity, and the chromatographic method specifically resolves it from latanoprost, the 5,6-trans isomer, and other related substances [1]. This application is fundamental for establishing product shelf-life, storage conditions, and packaging specifications for latanoprost-containing drugs.

Pharmacological Research: Structure-Activity Relationship (SAR) Studies of FP Receptor Agonists

The marked difference in FP receptor binding affinity (IC50: 24 nM for 15(S)-latanoprost vs. 3.6 nM for 15(R)-latanoprost) and the corresponding reduction in in vivo IOP-lowering efficacy (1 mmHg vs. ~3.7 mmHg in primates) [1] make 15(S)-latanoprost a valuable tool compound for SAR investigations. Researchers can employ this stereoisomer as a negative control or as a probe to define the stereochemical requirements for FP receptor activation, uveoscleral outflow enhancement, and ocular hypotensive activity. Its use helps elucidate the precise molecular interactions governing potency and efficacy within the prostaglandin analog class.

Analytical Method Development: System Suitability and Peak Identification

During the development and validation of new analytical procedures for latanoprost and its related substances, a pure 15(S)-latanoprost standard serves as an essential system suitability marker and retention time identifier. Given that the 15(S)-epimer must be chromatographically separated from the 15(R)-active peak to ensure method specificity , the standard is used to confirm resolution (Rs), establish relative retention times (RRT), and demonstrate that the method is capable of detecting and quantifying this critical impurity at specification levels. This application is standard practice in pharmaceutical R&D and QC laboratories prior to method transfer and routine use.

Application

Selection Property

Validation Focus

USP/EP impurity testing & system suitability

Stereochemical identity (USP Related Compound B)

Chromatographic retention time marker & peak identification

Forced degradation & stability-indicating method development

Epimerization marker at C-15

Stereochemical degradation pathway assessment

Negative control for FP prostanoid receptor studies

Reduced FP receptor binding affinity (C-15 configuration impact)

Discrimination of FP receptor-mediated vs off-target effects

Reference standard for generic latanoprost ANDA filings

Pharmacopeial impurity identity (EP Impurity E)

Pharmaceutical equivalence & method transferability documentation

• [1] Kowalska A, et al. Developing a Chromatographic Method for Quantifying Latanoprost and Related Substances in Glaucoma Treatments. Pharmaceuticals. 2025; 18(5):619. View Source
• [2] Stjernschantz J, Resul B. Phenyl substituted prostaglandin analogs for glaucoma treatment. Drugs of the Future. 1992; 17(8):691-704. View Source